Cas no 2763779-92-4 (lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate)

Lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate is a specialized organolithium compound featuring a fluorophenyl-substituted imidazole carboxylate structure. Its key advantages include high reactivity due to the lithium cation, which facilitates efficient nucleophilic or metallation reactions in synthetic chemistry. The fluorophenyl group enhances stability and influences electronic properties, making it useful in pharmaceutical intermediates or ligand synthesis. The methyl-imidazole core contributes to its solubility in polar aprotic solvents, improving handling in controlled environments. This compound is particularly valuable in fine chemical synthesis, where precise functionalization of aromatic systems is required. Proper storage under inert conditions is recommended to maintain reactivity.
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate structure
2763779-92-4 structure
Product Name:lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate
CAS No:2763779-92-4
MF:C11H8FLiN2O2
MW:226.13282585144
CID:5912705
PubChem ID:165983071
Update Time:2025-06-25

lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate
    • EN300-37350223
    • 2763779-92-4
    • Inchi: 1S/C11H9FN2O2.Li/c1-14-9(6-13-10(14)11(15)16)7-2-4-8(12)5-3-7;/h2-6H,1H3,(H,15,16);/q;+1/p-1
    • InChI Key: HPASYMCIWHHPLL-UHFFFAOYSA-M
    • SMILES: FC1C=CC(=CC=1)C1=CN=C(C(=O)[O-])N1C.[Li+]

Computed Properties

  • Exact Mass: 226.07298410g/mol
  • Monoisotopic Mass: 226.07298410g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58Ų

lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37350223-0.05g
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate
2763779-92-4 95.0%
0.05g
$278.0 2025-03-18
Enamine
EN300-37350223-0.1g
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate
2763779-92-4 95.0%
0.1g
$416.0 2025-03-18
Enamine
EN300-37350223-0.25g
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate
2763779-92-4 95.0%
0.25g
$594.0 2025-03-18
Enamine
EN300-37350223-0.5g
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate
2763779-92-4 95.0%
0.5g
$936.0 2025-03-18
Enamine
EN300-37350223-1.0g
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate
2763779-92-4 95.0%
1.0g
$1200.0 2025-03-18
Enamine
EN300-37350223-2.5g
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate
2763779-92-4 95.0%
2.5g
$2351.0 2025-03-18
Enamine
EN300-37350223-5.0g
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate
2763779-92-4 95.0%
5.0g
$3479.0 2025-03-18
Enamine
EN300-37350223-10.0g
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate
2763779-92-4 95.0%
10.0g
$5159.0 2025-03-18
Aaron
AR027YKJ-50mg
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate
2763779-92-4 95%
50mg
$408.00 2025-02-15
Aaron
AR027YKJ-100mg
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate
2763779-92-4 95%
100mg
$597.00 2025-02-15

Additional information on lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate

Introduction to Lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate (CAS No. 2763779-92-4)

Lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate, identified by its CAS number 2763779-92-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of imidazole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a lithium cation and a fluorophenyl group, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The imidazole core of Lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate is a heterocyclic aromatic compound that plays a crucial role in many biological processes. Imidazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a fluorine atom at the para position of the phenyl ring enhances the electronic properties of the molecule, potentially influencing its interactions with biological targets. This modification can lead to improved binding affinity and selectivity, which are critical factors in drug design.

In recent years, there has been a growing interest in the development of novel lithium-based therapeutic agents. Lithium compounds are well-documented for their efficacy in treating mood disorders such as bipolar disorder. The compound Lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate represents a promising candidate in this context. Its unique structure may offer advantages over traditional lithium salts by providing better pharmacokinetic profiles and reduced side effects. This has spurred research into understanding its mechanism of action and potential clinical applications.

The synthesis of Lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The fluorophenyl group is typically introduced through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are highly efficient but require specialized catalysts and ligands. The subsequent formation of the imidazole ring and the coordination of the lithium cation are critical steps that must be carefully optimized to ensure high yield and purity.

One of the key challenges in working with this compound is its sensitivity to environmental conditions. Lithium compounds can be reactive, especially when exposed to moisture or air, which can lead to degradation or unwanted side reactions. Therefore, storage and handling must be performed under inert conditions, typically using nitrogen or argon atmospheres. Despite these challenges, the synthetic strategies developed for Lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate provide valuable insights into the preparation of other complex heterocyclic molecules.

The biological activity of Lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate has been explored in various preclinical studies. Initial findings suggest that it exhibits potent inhibitory effects on certain enzymes and receptors involved in neurodegenerative diseases. The fluorine atom in the phenyl ring appears to play a significant role in modulating these interactions, potentially leading to more targeted therapy. Additionally, the lithium cation may contribute to its therapeutic effects by interacting with intracellular signaling pathways.

In conclusion, Lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate (CAS No. 2763779-92-4) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of its mechanisms of action continues to grow, it may pave the way for novel treatments for various diseases, particularly those related to neurological disorders.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd